Cas no 794533-54-3 (3-Ethynylpiperidine)
3-Ethynylpiperidine structure
Product Name:3-Ethynylpiperidine
CAS No:794533-54-3
MF:C7H11N
MW:109.168941736221
MDL:MFCD11520313
CID:827383
PubChem ID:21963858
Update Time:2025-04-19
3-Ethynylpiperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethynylpiperidine
- 794533-54-3
- P11150
- CS-0057262
- PJNBXBSBAMXYKY-UHFFFAOYSA-N
- PB26666
- SCHEMBL2325335
- FT-0715614
- EN300-216181
- DTXSID20620880
- AKOS006323670
- 2199320-87-9
- 2306254-93-1
- (3R)-3-ethynylpiperidine
- (3S)-3-ethynylpiperidine
- DB-002272
-
- MDL： MFCD11520313
- Inchi： 1S/C7H11N/c1-2-7-4-3-5-8-6-7/h1,7-8H,3-6H2
- InChI Key： PJNBXBSBAMXYKY-UHFFFAOYSA-N
- SMILES： N1CCCC(C#C)C1
Computed Properties
- Exact Mass: 109.089149355g/mol
- Monoisotopic Mass: 109.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 12Ų
3-Ethynylpiperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM370710-1g |
3-Ethynylpiperidine |
794533-54-3 | 95%+ | 1g |
$671 | 2022-08-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127902-100mg |
3-Ethynylpiperidine |
794533-54-3 | 98% | 100mg |
￥1366.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1127902-250mg |
3-Ethynylpiperidine |
794533-54-3 | 98% | 250mg |
￥2180.00 | 2024-07-28 | |
| Enamine | EN300-216181-0.05g |
3-ethynylpiperidine |
794533-54-3 | 0.05g |
$211.0 | 2023-09-16 | ||
| Enamine | EN300-216181-0.1g |
3-ethynylpiperidine |
794533-54-3 | 0.1g |
$220.0 | 2023-09-16 | ||
| Enamine | EN300-216181-0.25g |
3-ethynylpiperidine |
794533-54-3 | 0.25g |
$231.0 | 2023-09-16 | ||
| Enamine | EN300-216181-0.5g |
3-ethynylpiperidine |
794533-54-3 | 0.5g |
$240.0 | 2023-09-16 | ||
| Enamine | EN300-216181-1.0g |
3-ethynylpiperidine |
794533-54-3 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-216181-2.5g |
3-ethynylpiperidine |
794533-54-3 | 2.5g |
$487.0 | 2023-09-16 | ||
| Enamine | EN300-216181-5.0g |
3-ethynylpiperidine |
794533-54-3 | 5.0g |
$882.0 | 2023-02-22 |
3-Ethynylpiperidine Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
794533-54-3 (3-Ethynylpiperidine) Related Products
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- 550378-30-8(4-Ethynylpiperidine hydrochloride)
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- 91239-94-0(1-Azabicyclo[2.2.2]octane, 3-ethynyl- (9CI))
- 91324-40-2(3-ethynyl-1-methylpiperidine)
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